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Compound of Interest

1-Fluoro-4-
Compound Name:
(trifluoromethylsulfinyl)benzene

cat. No.: B1611106

An In-depth Technical Guide to the Physicochemical Properties of 1-Fluoro-4-
(trifluoromethylsulfinyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Fluorinated Building
Block

1-Fluoro-4-(trifluoromethylsulfinyl)benzene is an aromatic organofluorine compound
featuring a distinctive combination of functional groups: a fluorine atom, a trifluoromethyl group,
and a sulfoxide linker. This unique arrangement imparts a set of physicochemical properties
that make it a molecule of significant interest in medicinal chemistry and materials science. The
trifluoromethylsulfinyl (-SOCF3) group, in particular, is recognized as a bioisostere for other
functional groups and can modulate properties like lipophilicity, metabolic stability, and electron
density, making it a valuable moiety in the design of novel bioactive compounds.[1]

This guide provides a comprehensive overview of the core physicochemical properties of 1-
Fluoro-4-(trifluoromethylsulfinyl)benzene, offering insights into its structural, spectroscopic,
and chemical characteristics. We will delve into the analytical methodologies for its
characterization and provide a framework for understanding its behavior in a research and
development context.
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Molecular Identity and Structure

The foundational step in characterizing any chemical entity is to establish its molecular identity.
1-Fluoro-4-(trifluoromethylsulfinyl)benzene is defined by its specific arrangement of atoms
and bonds, which dictates its subsequent properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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